1-Methyl Xanthine
1-Methyl Xanthine
1-Methylxanthine belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 1-Methylxanthine is soluble (in water) and a very weakly acidic compound (based on its pKa). 1-Methylxanthine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 1-methylxanthine is primarily located in the cytoplasm. 1-Methylxanthine participates in a number of enzymatic reactions. In particular, 1-Methylxanthine and formaldehyde can be biosynthesized from theophylline through its interaction with the enzyme cytochrome P450 1A2. In addition, 1-Methylxanthine can be converted into 1-methyluric acid through its interaction with the enzyme xanthine dehydrogenase/oxidase. In humans, 1-methylxanthine is involved in the caffeine metabolism pathway.
1-methyl-7H-xanthine is a 1-methylxanthine tautomer where the imidazole proton is located at the 7-position. It has a role as a mouse metabolite. It derives from a 7H-xanthine.
1-methyl-7H-xanthine is a 1-methylxanthine tautomer where the imidazole proton is located at the 7-position. It has a role as a mouse metabolite. It derives from a 7H-xanthine.
Brand Name:
Vulcanchem
CAS No.:
6136-37-4
VCID:
VC0019228
InChI:
InChI=1S/C6H6N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3,(H,7,8)(H,9,12)
SMILES:
CN1C(=O)C2=C(NC1=O)N=CN2
Molecular Formula:
C6H6N4O2
Molecular Weight:
166.14 g/mol
1-Methyl Xanthine
CAS No.: 6136-37-4
Reference Standards
VCID: VC0019228
Molecular Formula: C6H6N4O2
Molecular Weight: 166.14 g/mol
| CAS No. | 6136-37-4 |
|---|---|
| Product Name | 1-Methyl Xanthine |
| Molecular Formula | C6H6N4O2 |
| Molecular Weight | 166.14 g/mol |
| IUPAC Name | 1-methyl-3,7-dihydropurine-2,6-dione |
| Standard InChI | InChI=1S/C6H6N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3,(H,7,8)(H,9,12) |
| Standard InChIKey | MVOYJPOZRLFTCP-UHFFFAOYSA-N |
| SMILES | CN1C(=O)C2=C(NC1=O)N=CN2 |
| Canonical SMILES | CN1C(=O)C2=C(NC1=O)N=CN2 |
| Physical Description | Solid |
| Description | 1-Methylxanthine belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 1-Methylxanthine is soluble (in water) and a very weakly acidic compound (based on its pKa). 1-Methylxanthine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 1-methylxanthine is primarily located in the cytoplasm. 1-Methylxanthine participates in a number of enzymatic reactions. In particular, 1-Methylxanthine and formaldehyde can be biosynthesized from theophylline through its interaction with the enzyme cytochrome P450 1A2. In addition, 1-Methylxanthine can be converted into 1-methyluric acid through its interaction with the enzyme xanthine dehydrogenase/oxidase. In humans, 1-methylxanthine is involved in the caffeine metabolism pathway. 1-methyl-7H-xanthine is a 1-methylxanthine tautomer where the imidazole proton is located at the 7-position. It has a role as a mouse metabolite. It derives from a 7H-xanthine. |
| Solubility | 24.9 [ug/mL] |
| Synonyms | 3,9-Dihydro-1-methyl-1H-purine-2,6-dione; 2,6-Dihydroxy-1-methylpurine; 1-Methylxanthine; 1-MX; |
| PubChem Compound | 80220 |
| Last Modified | Nov 11 2021 |
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